N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-(1-adamantylmethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H26N2O2/c1-3-15-16(11(2)22-20-15)17(21)19-10-18-7-12-4-13(8-18)6-14(5-12)9-18/h12-14H,3-10H2,1-2H3,(H,19,21)
• InChI Key: QGDZNXJPIUAIJN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NCC23CC4CC(C2)CC(C4)C3)C
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide, also known as AEMI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. AEMI is a member of the isoxazolecarboxamide family of compounds and has been studied for its various biochemical and physiological effects.

Mechanism of Action

N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR). It enhances the activity of the receptor by increasing its sensitivity to acetylcholine, leading to increased neurotransmitter release and improved cognitive function.
Biochemical and Physiological Effects:
N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to improve cognitive function and memory in animal models. It has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide is a useful tool in the study of the α7 nAChR and its role in various physiological processes. However, it is important to note that N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has a relatively short half-life and may require frequent dosing in experiments. Additionally, N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide may have off-target effects on other receptors and should be used with caution in experiments.

Future Directions

There are several potential future directions for research on N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide and its effects on other receptors. Finally, the development of more potent and selective compounds based on N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide may lead to the discovery of new drugs for the treatment of various neurological disorders.

Synthesis Methods

N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide can be synthesized using a multi-step process that involves the reaction of adamantane with 2-bromoethyl isoxazole-5-carboxylate, followed by the reaction of the resulting product with ethylmagnesium bromide. The final product is obtained by reacting the intermediate with methyl isocyanate.

Scientific Research Applications

N-(1-adamantylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been studied for its potential applications in various scientific fields, including neuroscience, pharmacology, and toxicology. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.